Cas no 1334487-94-3 (3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1334487-94-3
• MF: C₁₃H₈FN₃O₂
• MW: 257.219925880432
• MDL: MFCD07376858
• CID: 5178597
• Update Time: 2025-10-22

3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylicacid
• 1,2,4-Triazolo[4,3-a]pyridine-6-carboxylic acid, 3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• MDL： MFCD07376858
• Inchi： 1S/C13H8FN3O2/c14-10-4-1-8(2-5-10)12-16-15-11-6-3-9(13(18)19)7-17(11)12/h1-7H,(H,18,19)
• InChI Key： BLCHIFQAGVAART-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C2C=CC(C(=O)O)=CN12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.5
• Topological Polar Surface Area: 67.5

Additional information on 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid: A Comprehensive Overview

CAS No. 1334487-94-3, commonly referred to as 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered considerable attention in recent years due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and latest research findings related to this compound.

The chemical structure of 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid is characterized by a fused bicyclic system comprising a triazole ring and a pyridine ring. The presence of a fluorophenyl group at the 3-position and a carboxylic acid group at the 6-position introduces unique electronic and steric properties to the molecule. These features make it an attractive candidate for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing bioactive molecules. For instance, researchers have explored its role as a scaffold for developing inhibitors of kinases and other enzymes associated with cancer and neurodegenerative diseases.

The synthesis of CAS No. 1334487-94-3 involves a multi-step process that typically begins with the preparation of the triazolo-pyridine core. This is followed by functionalization at specific positions to introduce the fluorophenyl and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-tumor agents. Its ability to modulate key signaling pathways involved in cancer progression makes it a valuable asset in drug development pipelines.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals and materials science. For example, it has been used as a precursor for developing novel pesticides with enhanced efficacy and reduced environmental impact. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has also focused on understanding the environmental fate and toxicity of CAS No. 1334487-94-3. Studies indicate that the compound exhibits low acute toxicity in experimental models; however, further investigations are required to assess its long-term effects on ecosystems.

In conclusion, 3-(4-Fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1334487-94-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities continue to drive innovative research efforts aimed at unlocking its full potential.